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Abstract

Mahmoodin is a naturally occurring tetranortriterpenoid, a class of complex chemical
compounds known as limonoids, isolated from the oil of the Neem tree (Azadirachta indica)[1]
[2][3]. First described in 1992, its structure was elucidated through extensive spectral
analysis[1][3]. Mahmoodin has demonstrated significant antibacterial properties against a
range of Gram-positive and Gram-negative bacteria, marking it as a compound of interest for
further investigation in drug development[1][3]. This document provides a comprehensive
overview of the chemical structure of Mahmoodin, a summary of the methodologies used for
its isolation and structural determination, and a review of its known biological activities.

Chemical Structure and Properties

Mahmoodin is a complex limonoid characterized by a highly oxygenated and modified
triterpene skeleton. Its identity has been unequivocally established through spectroscopic
methods and is supported by the following structural details.

Systematic Identification

e IUPAC Name: [(1R,4bR,5R,6aR,10aR,10bR,12aR)-1-(furan-3-yl)-1-(2-
hydroxyethoxy)-4b,7,7,10a,12a-pentamethyl-3,8-dioxo-5,6,6a,10b,11,12-
hexahydronaphtho[2,1-flisochromen-5-yl] acetate[4].
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* Synonyms: 17-Glycolyldeoxygedunin[4].
e Molecular Formula: CsoH3sO0s[4].

« SMILES String: CC(=0)0[C@ @H]1C[C@ @H]2--INVALID-LINK--C2(C)C)
([C@@H]3[C@@]1(C4=CC(=0)O--INVALID-LINK--C)(C5=COC=C5)OCCO)C)C[4].

Physicochemical Data

The following table summarizes key quantitative data for Mahmoodin.

Property Value Source

Molecular Weight 526.6 g/mol PubCheml[4]

Exact Mass 526.25666817 Da PubChem[4]

CAS Number 140163-23-1 PubCheml[4]

UV Maxima (in MeOH) 210 nm, 237 nm Siddiqui et al., 1992

Experimental Protocols

The isolation and structural elucidation of Mahmoodin were first reported by Siddiqui et al. in
the Journal of Natural Products (1992). While the full, detailed experimental parameters are
contained within the original publication, this section outlines the established workflow based
on the available abstracts and standard practices in natural product chemistry.

General Workflow for Isolation and Identification

The process of isolating and identifying a novel natural product like Mahmoodin follows a
multi-step procedure, beginning with extraction from the source material and culminating in
detailed structural analysis.
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General workflow for natural product isolation.
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Isolation from Azadirachta indica

Mahmoodin was isolated from Neem oil alongside seven other known tetranortriterpenoids,

including gedunin and nimbin[1][3]. The general procedure involves:

Extraction: The crude Neem oil is subjected to solvent extraction to partition the constituents
based on polarity.

Chromatography: The resulting extract is then subjected to multiple rounds of column
chromatography, likely using silica gel as the stationary phase, with a gradient of solvents to
separate the complex mixture of limonoids.

Purification: Fractions containing compounds of interest are further purified using techniques
such as preparative Thin Layer Chromatography (TLC) or High-Performance Liquid
Chromatography (HPLC) to yield pure Mahmoodin.

Structure Elucidation

The molecular structure of Mahmoodin was determined using a combination of spectroscopic

techniques[1][3]:

Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

Infrared (IR) and Ultraviolet (UV) Spectroscopy: To identify key functional groups and
conjugated systems. For Mahmoodin, UV maxima were observed at 210 and 237 nm[5].

1D and 2D Nuclear Magnetic Resonance (NMR) Spectroscopy: This is the cornerstone of
structure elucidation. Experiments such as COSY (Correlation Spectroscopy), HSQC
(Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond
Correlation) were used to piece together the carbon skeleton and the placement of protons
and functional groups.

Circular Dichroism (CD) Spectroscopy: The absolute configuration of the stereocenters in
Mahmoodin was established by comparing its CD spectrum with those of known
tetranortriterpenoids[1][3].

Biological Activity and Mechanism of Action
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Antibacterial Activity

Mahmoodin has been reported to exhibit significant antibacterial activity against various Gram-
positive and Gram-negative organisms[1][3]. However, specific quantitative data, such as
Minimum Inhibitory Concentration (MIC) values against a panel of bacteria, are not readily
available in the surveyed literature. This represents a critical data gap and a key area for future
research to quantify its potency and spectrum of activity.

Interestingly, a 2016 study found that the closely related limonoid, gedunin, had no effect on the
viability of Helicobacter pylori at the concentrations tested[6]. This suggests that the
antibacterial activity of these compounds may be specific to certain bacterial species and that
the unique structural features of Mahmoodin, namely the 17-glycolyldeoxy group, may be
crucial for its bioactivity.

Potential Signaling Pathways: Insights from Gedunin

While the precise molecular mechanism and signaling pathways affected by Mahmoodin's
antibacterial action have not been elucidated, studies on the structurally similar compound
gedunin offer valuable insights. Gedunin has been shown to possess potent anti-inflammatory
and antiseptic properties. In a study on lipopolysaccharide (LPS)-induced sepsis in rats,
gedunin was found to attenuate the HMGB1/NLRP3/NF-kB signaling pathway[4]. This pathway
is a critical component of the inflammatory response.

The inhibition of this pathway by gedunin suggests a potential mechanism that could be
explored for Mahmoodin, as bacterial infections often trigger a strong inflammatory response.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b116152?utm_src=pdf-body
https://www.researchgate.net/publication/346771265_Limonoids_from_Citrus_Chemistry_anti-tumor_potential_and_other_bioactivities
https://pubmed.ncbi.nlm.nih.gov/1593280/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8714693/
https://www.benchchem.com/product/b116152?utm_src=pdf-body
https://www.benchchem.com/product/b116152?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/37855061/
https://www.benchchem.com/product/b116152?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

. . Gedunin
RGNS e 0010 (325 (structurally similar to Mahmoodin)
/
/
HMGR1 / inhibits
/
/

/

/
activates,'
i

~

NLRP3 Inflammasome

inhibits

activates

~
~

degrades \ translocates to

T@scription
[ IKBa j GF-KB (activeD

induces transcription of

Pro-inflammatory Cytokines

(e.g., TNF-q, IL-6)

Click to download full resolution via product page

Anti-inflammatory signaling pathway inhibited by Gedunin.

Conclusion and Future Directions

Mahmoodin is a structurally defined tetranortriterpenoid from A. indica with established
antibacterial potential. While its chemical properties are well-documented, significant
opportunities for further research exist. Key areas for future investigation include:
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e Quantitative Antibacterial Studies: Determining the MIC and Minimum Bactericidal
Concentration (MBC) of Mahmoodin against a broad panel of clinically relevant bacteria is
essential to understand its therapeutic potential.

o Mechanism of Action Studies: Elucidating the specific molecular targets and signaling
pathways through which Mahmoodin exerts its antibacterial effects.

o Pharmacokinetic and Toxicological Profiling: In vivo studies are required to assess the
absorption, distribution, metabolism, excretion (ADME), and safety profile of Mahmoodin.

o Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogues of
Mahmoodin could lead to the development of more potent and selective antibacterial
agents.

The unique structure and promising bioactivity of Mahmoodin make it a compelling lead
compound for the development of new antibacterial therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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